Cas no 2138122-47-9 (4-ethyl-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol)
4-ethyl-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol Chemical and Physical Properties
Names and Identifiers
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- EN300-1155996
- 2138122-47-9
- 4-ethyl-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol
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- Inchi: 1S/C10H16N4O/c1-3-8-4-6-10(15,7-5-8)9-11-12-13-14(9)2/h4,6,8,15H,3,5,7H2,1-2H3
- InChI Key: YTXGQXUQBQNOHM-UHFFFAOYSA-N
- SMILES: OC1(C2=NN=NN2C)C=CC(CC)CC1
Computed Properties
- Exact Mass: 208.13241115g/mol
- Monoisotopic Mass: 208.13241115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 63.8Ų
4-ethyl-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1155996-1.0g |
4-ethyl-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol |
2138122-47-9 | 1g |
$0.0 | 2023-06-09 |
4-ethyl-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
Additional information on 4-ethyl-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol
Comprehensive Guide to 4-ethyl-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol (CAS No. 2138122-47-9)
The compound 4-ethyl-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol (CAS No. 2138122-47-9) is a unique and versatile chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a cyclohexenol core with a 1-methyl-1H-1,2,3,4-tetrazol-5-yl substituent, making it an interesting candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its structural complexity and functional group diversity.
One of the most searched questions regarding 4-ethyl-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol is its synthesis pathway. The compound can be synthesized through multi-step organic reactions, often involving the formation of the tetrazole ring followed by its incorporation into the cyclohexenol scaffold. Recent advancements in green chemistry have also explored more sustainable methods for producing this compound, aligning with the growing demand for eco-friendly synthesis in the chemical industry.
The physicochemical properties of 4-ethyl-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol make it suitable for various applications. Its moderate solubility in organic solvents and stability under standard conditions are key factors driving its use in drug discovery. The presence of both the tetrazole and hydroxyl groups allows for further derivatization, making it a valuable building block for more complex molecules. Researchers are also investigating its potential in material science, particularly in the development of novel polymers and coatings.
In the pharmaceutical sector, 4-ethyl-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol has shown promise as a pharmacophore in the design of new therapeutic agents. Its structural features are being explored for their potential to interact with biological targets, particularly in the areas of anti-inflammatory and antimicrobial drug development. The tetrazole ring, known for its bioisosteric properties, enhances the molecule's ability to mimic carboxylic acids, a feature highly sought after in medicinal chemistry.
The agrochemical industry is another area where 4-ethyl-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol is gaining traction. Its potential as a crop protection agent is under investigation, with preliminary studies suggesting activity against certain plant pathogens. The compound's unique structure could lead to the development of new pesticides or herbicides, addressing the growing need for innovative solutions in sustainable agriculture.
Market trends indicate a rising demand for specialized chemicals like 4-ethyl-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol. The global fine chemicals market is projected to grow significantly, driven by advancements in pharmaceutical research and agrochemical innovation. Companies specializing in custom synthesis are increasingly offering this compound to meet the needs of research institutions and industrial laboratories.
Safety and handling of 4-ethyl-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol are important considerations for researchers and manufacturers. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this compound. Material Safety Data Sheets (MSDS) provide detailed information on storage conditions, personal protective equipment, and disposal methods, ensuring safe handling in research environments.
Future research directions for 4-ethyl-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol are likely to focus on expanding its applications in drug discovery and material science. With the increasing importance of heterocyclic compounds in medicinal chemistry, this molecule's potential is only beginning to be explored. Collaborative efforts between academic institutions and pharmaceutical companies may lead to breakthroughs in its utilization as a key intermediate for therapeutic agents.
For researchers interested in 4-ethyl-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol, several analytical techniques are available for characterization and quality control. HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify the compound's purity and structure. These methods are essential for ensuring the reliability of research results and the quality of chemical intermediates used in further synthesis.
The patent landscape surrounding 4-ethyl-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol is evolving, with several applications filed for its use in various formulations. Intellectual property protection is becoming increasingly important in the chemical industry, particularly for novel compounds with potential commercial applications. Researchers and companies working with this molecule should stay informed about the latest patent developments to navigate the competitive landscape effectively.
In conclusion, 4-ethyl-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol (CAS No. 2138122-47-9) represents an exciting area of research with diverse applications across multiple industries. Its unique structural features and potential biological activities make it a compound worth watching in the coming years. As research progresses and new applications are discovered, this molecule may play an increasingly important role in pharmaceutical development, agrochemical innovation, and advanced materials.
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